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Compound of Interest

Compound Name:
2'-Fluoro-4'-

methoxyacetophenone

Cat. No.: B1349110 Get Quote

An In-depth Technical Guide to the Material Safety of 2'-Fluoro-4'-methoxyacetophenone

Compound Identification and Physicochemical
Properties
2'-Fluoro-4'-methoxyacetophenone is a fluorinated organic compound that serves as a

versatile intermediate in pharmaceutical and chemical synthesis.[1] Its chemical structure,

incorporating a fluorine atom and a methoxy group on the acetophenone backbone, dictates its

reactivity and its safety profile.[1] Understanding its fundamental properties is the first step in a

thorough risk assessment.

Table 1: Physicochemical Data for 2'-Fluoro-4'-methoxyacetophenone
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Property Value Source(s)

Chemical Name
1-(2-fluoro-4-

methoxyphenyl)ethanone
[2]

Synonyms

2-Fluoro-4-

methoxyacetophenone, 4-

Acetyl-3-fluoroanisole

[3][4]

CAS Number 74457-86-6

Molecular Formula C₉H₉FO₂ [2]

Molecular Weight 168.16 g/mol [2]

Appearance
White to light yellow crystalline

powder
[1][5]

Melting Point 50-54 °C [1]

Boiling Point 85 °C at 0.1 mmHg [1]

Flash Point 113 °C (235.4 °F) - closed cup

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2'-Fluoro-4'-methoxyacetophenone is classified as a hazardous substance.[2][3]

The primary hazards are related to its irritant properties.[3]

Signal Word: Warning[2]

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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The following diagram illustrates the GHS classification and the associated pictograms,

providing an immediate visual reference for the hazards involved.

GHS Hazard Classification

Pictogram

Hazard Statements

{2'-Fluoro-4'-methoxyacetophenone | CAS: 74457-86-6} GHS07
(Exclamation Mark)

H315

Causes skin irritation

H319

Causes serious eye irritation

H335

May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS hazard pictogram and statements for 2'-Fluoro-4'-methoxyacetophenone.

Exposure Control and Personal Protective
Equipment (PPE)
Given the irritant nature of this compound, establishing robust engineering controls and

mandating appropriate Personal Protective Equipment (PPE) is critical to ensuring operator

safety. The causality behind these recommendations is to create multiple barriers to prevent

the chemical from coming into contact with the body.

Engineering Controls:
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All work should be conducted in a well-ventilated chemical fume hood to minimize inhalation

of dust or vapors.[3][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Personal Protective Equipment (PPE): The selection of PPE is a critical control point. The

following diagram outlines a decision-making process for selecting the appropriate PPE when

handling 2'-Fluoro-4'-methoxyacetophenone.
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Start: Handling
2'-Fluoro-4'-methoxyacetophenone

Potential for Inhalation?
(e.g., weighing, transferring powder)

Wear NIOSH-approved
N95 dust mask

Yes

Work in Fume Hood
(Primary Control)

No

Potential for Skin Contact?

Potential for Eye Contact?

No

Wear Nitrile or
Neoprene Gloves

Yes

Wear Chemical
Safety Goggles

Yes

PPE Protocol Established

No

Wear a Lab Coat
and Closed-toe Shoes

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).
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Recommended PPE Summary:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat to prevent skin contact.

[3]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask is recommended.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to prevent accidental exposure

and maintain the integrity of the compound.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area (fume hood) is clean and uncluttered.

Confirm the location and functionality of the nearest safety shower and eyewash station.

Donning PPE: Put on all required PPE as determined by your risk assessment (see PPE

workflow diagram).

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood.

Use non-sparking tools to prevent ignition sources.[6] Avoid creating dust.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[3] Clean the work area and decontaminate any equipment used.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, typically gloves

first, followed by lab coat and then eye protection.

Storage Requirements:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][6]

Keep away from incompatible materials such as strong oxidizing agents, strong reducing

agents, and strong bases.[6][7] The rationale for this is to prevent exothermic reactions that
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could lead to a fire or explosion.

Emergency Procedures: First Aid and Accidental
Release
In the event of an exposure or spill, a rapid and informed response is crucial to mitigate harm.

First-Aid Measures:

Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove the individual to fresh

air. If breathing is difficult,

administer oxygen. If not

breathing, give artificial

respiration. Seek immediate

medical attention.

[3][6][8]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. If skin irritation

persists, seek medical

attention.

[3][6][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[3][6][8]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Seek

immediate medical attention.

[3][8]
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The following workflow provides a clear, logical sequence of actions to take in the event of an

accidental exposure.

Accidental Exposure Occurs

Identify Exposure Route

Inhalation

Inhaled

Skin Contact

Skin

Eye Contact

Eye

Move to Fresh Air.
Provide artificial respiration if needed.

Wash with Soap & Water for 15 min.
Remove contaminated clothing.

Flush with Water for 15 min.
Remove contact lenses.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure.

Accidental Release Measures:

Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand). Place the

contaminated material into a suitable, labeled container for chemical waste disposal.[6]

Large Spills: Evacuate the area immediately. Wear appropriate PPE, including respiratory

protection. Prevent the material from entering drains or waterways.[6]
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Fire-Fighting Measures and Stability
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Specific Hazards: Thermal decomposition can generate hazardous products, including

carbon oxides, hydrogen bromide, and hydrogen fluoride.[8]

Stability: The compound is stable under normal storage conditions.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents.[3][7]

Toxicological and Ecological Information
Toxicological Information: The primary toxicological concerns are irritation to the skin, eyes,

and respiratory system.[3] It may be harmful if swallowed, inhaled, or absorbed through the

skin.[3] Specific LD50 and LC50 data are not widely available.

Ecological Information: Data on the environmental impact of this compound is limited. It

should not be released into the environment, and disposal must be handled according to

regulations.[7]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

The material should be sent to an approved waste disposal plant.[3] Do not dispose of it down

the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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